Cas no 1804748-04-6 (3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804748-04-6
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4839649
• Update Time: 2025-09-26

3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3N2O4/c1-4-3-5(16-2)7(17-8(9,10)11)12-6(4)13(14)15/h3H,1-2H3
• InChI Key： ZFIDURYTNIJFPK-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C)C([N+](=O)[O-])=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2.9
• Topological Polar Surface Area: 77.2

Additional information on 3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804748-04-6)

The compound 3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804748-04-6) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a methoxy group, a methyl group, a nitro group, and a trifluoromethoxy substituent, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection agents.

One of the key reasons for the rising interest in 3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine is its role in the development of next-generation pharmaceuticals. The pyridine core is a common scaffold in many FDA-approved drugs, and the addition of electron-withdrawing groups like the nitro and trifluoromethoxy moieties can enhance the compound's bioavailability and target specificity. Recent studies have explored its utility in central nervous system (CNS) therapeutics and anti-inflammatory agents, aligning with the current trend of precision medicine.

In the agrochemical sector, 3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine is being investigated for its potential as a pesticide intermediate. The nitro group and trifluoromethoxy substituent are known to contribute to the pesticidal activity of many compounds, making this molecule a candidate for sustainable crop protection solutions. With the global push toward environmentally friendly agriculture, researchers are focusing on derivatives that offer high efficacy with reduced ecological impact.

The synthesis and characterization of 3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine involve advanced organic chemistry techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for its application in high-value industries. The compound's CAS No. 1804748-04-6 serves as a unique identifier in chemical databases, facilitating easier access for researchers worldwide.

Another area of interest is the compound's potential in material science, particularly in the development of advanced polymers and electronic materials. The trifluoromethoxy group is known to impart thermal stability and chemical resistance, making it valuable for high-performance coatings and semiconductor applications. As industries seek innovative materials to meet the demands of next-generation technologies, compounds like 3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine are gaining traction.

Frequently asked questions about 3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine include its synthetic routes, safety profile, and commercial availability. Researchers often search for suppliers of CAS No. 1804748-04-6 or inquire about its patent status, reflecting the compound's growing importance in industrial applications. Additionally, discussions on structure-activity relationships (SAR) and derivative synthesis are common in academic forums, highlighting the compound's role in cutting-edge research.

In conclusion, 3-Methoxy-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804748-04-6) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable building block for innovative solutions in these fields. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.